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Introduction
KISS1-305 is a potent and proteolytically resistant analog of kisspeptin, a neuropeptide that

plays a critical role in the regulation of the hypothalamic-pituitary-gonadal (HPG) axis.[1][2] As

an agonist of the kisspeptin receptor (KISS1R, also known as GPR54), KISS1-305 is a

valuable tool for investigating reproductive endocrinology, puberty onset, and gonadotropin-

releasing hormone (GnRH) secretion.[3] Proper preparation of KISS1-305 solutions is crucial

for obtaining reliable and reproducible results in in vivo experiments. This document provides a

detailed protocol for the dissolution, handling, and administration of KISS1-305 for research

purposes.

Mechanism of Action
KISS1-305 exerts its biological effects by binding to and activating the G protein-coupled

receptor, KISS1R. This interaction primarily initiates a Gαq/11-mediated signaling cascade,

leading to the activation of phospholipase C (PLC). PLC subsequently hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from

intracellular stores, while DAG activates protein kinase C (PKC). This signaling pathway in

GnRH neurons ultimately leads to their depolarization and the secretion of GnRH.
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Figure 1: KISS1-305 Signaling Pathway.

Quantitative Data Summary
The following table summarizes the key chemical and biological properties of KISS1-305.

Property Value Reference(s)

Molecular Weight 1165.32 g/mol [4]

Molecular Formula C₅₆H₇₆N₁₆O₁₂ [4]

Solubility in Water Up to 1 mg/mL [4]

Storage (Lyophilized)
-20°C or -80°C for long-term

storage
[4]

In Vitro Potency (EC₅₀) 10 nM for KISS1R activation [4]

Experimental Protocols
Materials

Lyophilized KISS1-305 peptide

Sterile, pyrogen-free water (e.g., Water for Injection, WFI) or sterile 0.9% saline
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Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Syringes and sterile syringe filters (0.22 µm pore size, low protein binding, e.g., PVDF or

PES)

Sterile, sealed vials for storing aliquots

Protocol 1: Reconstitution of Lyophilized KISS1-305 to a
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution.

Equilibration: Before opening, allow the vial of lyophilized KISS1-305 to equilibrate to room

temperature for at least 15-20 minutes in a desiccator. This prevents condensation of

atmospheric moisture, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully add the required volume of sterile, pyrogen-free water or sterile

0.9% saline to the vial to achieve a final concentration of 1 mg/mL. For example, to a vial

containing 1 mg of KISS1-305, add 1 mL of solvent.

Dissolution: Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous

shaking, which can cause aggregation. If necessary, sonication in a water bath for a few

minutes can aid dissolution. The final solution should be clear and free of particulates.

Sterile Filtration (Optional but Recommended): For in vivo applications, it is highly

recommended to sterile-filter the stock solution. Draw the solution into a sterile syringe,

attach a 0.22 µm sterile syringe filter, and dispense the filtered solution into a new sterile,

low-protein binding tube.

Protocol 2: Preparation of Working Solutions for In Vivo
Administration
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Working solutions should be prepared fresh from the stock solution on the day of the

experiment. The final concentration of the working solution will depend on the desired dose and

the administration volume.

Example Calculation:

Desired Dose: 1 nmol/kg

Animal Weight: 25 g (0.025 kg)

Administration Volume: 100 µL (0.1 mL)

KISS1-305 Molecular Weight: 1165.32 g/mol (or 1165.32 µg/µmol)

Calculate the total dose in nmol: 1 nmol/kg * 0.025 kg = 0.025 nmol

Convert the dose to µg: 0.025 nmol * (1165.32 µg/µmol) = 0.029 µg

Calculate the required concentration of the working solution: 0.029 µg / 0.1 mL = 0.29 µg/mL

Prepare the working solution by diluting the stock solution (1 mg/mL or 1000 µg/mL) with

sterile 0.9% saline. Use the formula C₁V₁ = C₂V₂: (1000 µg/mL) * V₁ = (0.29 µg/mL) *

(desired final volume)

For example, to prepare 1 mL of the working solution: V₁ = (0.29 µg/mL * 1 mL) / 1000 µg/mL

= 0.00029 mL or 0.29 µL Practically, it is easier to perform a serial dilution for such low

concentrations.

Protocol 3: Administration Routes
The choice of administration route depends on the experimental design. Below are common

routes used for kisspeptin analogs.

Subcutaneous (s.c.) Injection: This route provides a slower absorption and more sustained

effect. A study in rats utilized continuous subcutaneous infusion of KISS1-305 dissolved in

distilled water via osmotic minipumps.

Intraperitoneal (i.p.) Injection: This is a common route for systemic administration in rodents.
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Intravenous (i.v.) Injection: This route provides the most rapid and complete bioavailability.

Reported Dosages for Kisspeptin Analogs in Rodents:

Analog Species Route Dose Range Reference(s)

KISS1-305 Rat s.c.

0.2 - 4 nmol/h

(continuous

infusion)

[5][6]

Kisspeptin-10 Rat i.p. 10 nmol

Kisspeptin-52 Rat i.c.v. Not specified

Kisspeptin-54 Mouse i.p. Not specified

Storage and Stability
Lyophilized Peptide: Store at -20°C or -80°C in a desiccated environment. Under these

conditions, the peptide is stable for several years.

Stock Solutions: Aliquot the stock solution into sterile, low-protein binding tubes and store at

-20°C or -80°C. Avoid repeated freeze-thaw cycles. For short-term storage (a few days), 4°C

is acceptable.

Working Solutions: It is highly recommended to prepare working solutions fresh on the day of

use and discard any unused portion.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for preparing and administering KISS1-
305 for in vivo experiments.
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Figure 2: Experimental Workflow for KISS1-305.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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